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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 2-
chloroethyl acrylate. Due to limited publicly available data on the specific thermal analysis of

2-chloroethyl acrylate monomer, this document synthesizes information on its known

properties, general thermal decomposition characteristics of related acrylate esters, and

standard methodologies for assessing thermal stability.

Core Properties and Stability Data
2-Chloroethyl acrylate is a reactive monomer known to be sensitive to heat and light, which

can induce polymerization.[1][2] To mitigate spontaneous polymerization, it is typically supplied

with an inhibitor, such as hydroquinone monomethyl ether (MEHQ), at concentrations

exceeding 100 ppm.[3][4] Proper storage at refrigerated temperatures (2-8°C) is recommended

to ensure stability. While specific thermogravimetric analysis (TGA) or differential scanning

calorimetry (DSC) data for the monomer is not readily available in the reviewed literature, the

following table summarizes its key physical properties.
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Property Value Source

Molecular Formula C5H7ClO2 [3]

Molecular Weight 134.56 g/mol [4]

Boiling Point 64-66°C @ 20 mmHg [3]

Flash Point 59°C [4]

Density 1.125 g/mL at 25°C [3]

Storage Temperature 2-8°C [3][4]

Inhibitor >100 ppm MEHQ [3][4]

Experimental Protocols for Thermal Stability
Assessment
While specific experimental data for 2-chloroethyl acrylate is scarce, the following are

standard protocols for evaluating the thermal stability of reactive monomers using

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time in a

controlled atmosphere. It is used to determine the onset of decomposition and characterize the

degradation profile.

Methodology:

Sample Preparation: A small, representative sample of 2-chloroethyl acrylate (typically 5-

10 mg) is placed in a TGA pan (e.g., aluminum or platinum).

Instrument Setup:

The TGA instrument is purged with an inert gas (e.g., nitrogen) to prevent oxidative

decomposition.
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A temperature program is set, typically a linear ramp from ambient temperature to a

temperature beyond the expected decomposition point (e.g., 25°C to 500°C) at a

controlled heating rate (e.g., 10°C/min).

Data Acquisition: The instrument records the sample's mass as a function of temperature.

Data Analysis: The resulting TGA curve is analyzed to determine the onset temperature of

decomposition (the temperature at which significant mass loss begins) and the temperatures

at which the rate of mass loss is at its maximum.

Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. It is used to detect thermal events such as melting, crystallization, and

polymerization.

Methodology:

Sample Preparation: A small amount of 2-chloroethyl acrylate (typically 2-5 mg) is

hermetically sealed in a DSC pan (e.g., aluminum) to prevent volatilization. An empty, sealed

pan is used as a reference.

Instrument Setup:

The DSC cell is purged with an inert gas.

A temperature program is established, similar to TGA, with a controlled heating rate (e.g.,

10°C/min).

Data Acquisition: The instrument records the differential heat flow between the sample and

the reference.

Data Analysis: The DSC thermogram is analyzed for exothermic peaks, which would indicate

polymerization or decomposition, and endothermic peaks, which could indicate boiling. The

onset temperature and the enthalpy of these transitions can be quantified.
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Experimental Workflow for Thermal Analysis
The following diagram illustrates a general workflow for assessing the thermal stability of a

chemical compound like 2-chloroethyl acrylate using TGA and DSC.
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Caption: General workflow for TGA and DSC analysis.

Hypothetical Thermal Decomposition Pathway
While the specific thermal decomposition products of 2-chloroethyl acrylate are not detailed in

the available literature, a hypothetical pathway can be proposed based on the known

degradation mechanisms of other acrylate esters. The primary pathways for thermal

decomposition of acrylate esters often involve the cleavage of the ester group.
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Caption: Hypothetical thermal decomposition of 2-chloroethyl acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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